Cas no 860789-75-9 (6,8-Dibromo-2-phenylquinoline)

• Product Name: 6,8-Dibromo-2-phenylquinoline
• CAS No: 860789-75-9
• MF: C₁₅H₉Br₂N
• MW: 363.046662092209
• CID: 5711494
• PubChem ID: 3652192
• Update Time: 2025-08-05

6,8-Dibromo-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 1W-0808
• 6,8-dibromo-2-phenylquinoline
• 860789-75-9
• AKOS005084117
• Quinoline, 6,8-dibromo-2-phenyl-
• 6,8-Dibromo-2-phenylquinoline

• Inchi： 1S/C15H9Br2N/c16-12-8-11-6-7-14(10-4-2-1-3-5-10)18-15(11)13(17)9-12/h1-9H
• InChI Key： MJDIYURSUWSIGU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=CC=C(C3C=CC=CC=3)N=C21)Br

Computed Properties

• Exact Mass: 362.90813g/mol
• Monoisotopic Mass: 360.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6,8-Dibromo-2-phenylquinoline

6,8-Dibromo-2-phenylquinoline (CAS No. 860789-75-9): An Overview of Its Structure, Properties, and Applications

6,8-Dibromo-2-phenylquinoline (CAS No. 860789-75-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of biological activities and applications.

The molecular structure of 6,8-Dibromo-2-phenylquinoline is characterized by a quinoline core with two bromine atoms at the 6 and 8 positions and a phenyl group at the 2 position. The presence of these substituents imparts specific chemical and physical properties that make it an interesting candidate for various research and industrial applications.

In terms of physical properties, 6,8-Dibromo-2-phenylquinoline is typically a crystalline solid with a high melting point. It is relatively insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The chemical stability of 6,8-Dibromo-2-phenylquinoline is another important aspect to consider. It is stable under normal laboratory conditions but can undergo various chemical transformations under specific reaction conditions. For instance, the bromine atoms can be readily substituted in nucleophilic aromatic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 6,8-Dibromo-2-phenylquinoline has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have demonstrated its potential as an antiproliferative agent against various cancer cell lines. The bromine substituents and the phenyl group contribute to its ability to interact with specific biological targets, such as protein kinases and DNA-binding proteins.

A study published in the Journal of Medicinal Chemistry reported that 6,8-Dibromo-2-phenylquinoline exhibited significant cytotoxic activity against human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The researchers attributed this activity to its ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

Beyond its antiproliferative properties, 6,8-Dibromo-2-phenylquinoline has also been explored for its potential as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry found that it exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a promising candidate for the development of new antibiotics.

In materials science, 6,8-Dibromo-2-phenylquinoline has found applications in the development of organic electronic materials. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of bromine atoms can be used to fine-tune the electronic structure and improve device performance.

A recent study published in Advanced Materials reported that derivatives of 6,8-Dibromo-2-phenylquinoline were used as hole transport materials in OLEDs, resulting in improved device efficiency and stability. The researchers highlighted the importance of molecular design in optimizing the performance of these materials.

The synthesis of 6,8-Dibromo-2-phenylquinoline can be achieved through several well-established methods. One common approach involves the bromination of 2-phenylquinoline using N-bromosuccinimide (NBS) as a brominating agent. This method provides high yields and good selectivity for the desired product. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact.

In conclusion, 6,8-Dibromo-2-phenylquinoline (CAS No. 860789-75-9) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique structural features and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.